Cas no 1817727-35-7 (tert-Butyl N-[3-(4-fluorophenoxy)propyl]carbamate)

• Product Name: tert-Butyl N-[3-(4-fluorophenoxy)propyl]carbamate
• CAS No: 1817727-35-7
• MF: C₁₄H₂₀FNO₃
• MW: 269.31190776825
• CID: 5524370
• Update Time: 2025-05-21

tert-Butyl N-[3-(4-fluorophenoxy)propyl]carbamate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl N-[3-(4-fluorophenoxy)propyl]carbamate
• Carbamic acid, N-[3-(4-fluorophenoxy)propyl]-, 1,1-dimethylethyl ester

• Inchi： 1S/C14H20FNO3/c1-14(2,3)19-13(17)16-9-4-10-18-12-7-5-11(15)6-8-12/h5-8H,4,9-10H2,1-3H3,(H,16,17)
• InChI Key： CHCPKQJPOCXBFJ-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)NCCCOC1=CC=C(F)C=C1

Additional information on tert-Butyl N-[3-(4-fluorophenoxy)propyl]carbamate

tert-Butyl N-[3-(4-fluorophenoxy)propyl]carbamate: A Comprehensive Overview

The compound with CAS No 1817727-35-7, known as tert-Butyl N-[3-(4-fluorophenoxy)propyl]carbamate, is a significant molecule in the field of organic chemistry and pharmaceutical research. This compound has garnered attention due to its unique structural properties and potential applications in drug development and agrochemicals. The tert-butyl group plays a crucial role in stabilizing the molecule, while the 4-fluorophenoxy substituent introduces electronic effects that enhance its reactivity and selectivity.

Recent studies have highlighted the importance of tert-butyl carbamates in medicinal chemistry, particularly as intermediates in the synthesis of bioactive compounds. The 4-fluorophenoxypropyl moiety has been shown to exhibit favorable pharmacokinetic properties, making it a valuable component in the design of drugs targeting various therapeutic areas, such as central nervous system disorders and cardiovascular diseases.

One of the most notable advancements involving this compound is its role in the development of selective serotonin reuptake inhibitors (SSRIs). Researchers have demonstrated that the incorporation of the tert-butyl N-[3-(4-fluorophenoxy)propyl]carbamate structure into drug candidates can significantly improve their efficacy and reduce off-target effects. This has led to a surge in interest among pharmaceutical companies aiming to optimize their drug pipelines.

In addition to its pharmaceutical applications, tert-butyl N-[3-(4-fluorophenoxy)propyl]carbamate has also found utility in agrochemicals, particularly as a precursor for herbicides and insecticides. Its ability to form stable derivatives under various reaction conditions makes it an ideal building block for developing environmentally friendly pest control agents.

From a synthetic perspective, the preparation of this compound involves a multi-step process that typically includes nucleophilic substitution and carbamate formation reactions. The use of advanced catalytic systems has enabled chemists to achieve higher yields and better purity levels, ensuring its scalability for industrial applications.

Moreover, recent computational studies have provided deeper insights into the electronic properties of tert-butyl N-[3-(4-fluorophenoxy)propyl]carbamate, revealing its potential as a versatile platform for further functionalization. These findings underscore its importance as a key intermediate in modern organic synthesis.

In conclusion, tert-butyl N-[3-(4-fluorophenoxy)propyl]carbamate stands out as a pivotal molecule with diverse applications across multiple industries. Its unique structure, combined with cutting-edge research advancements, positions it as a cornerstone for future innovations in drug discovery and agrochemical development.